Cas no 1261616-08-3 (2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone)

• Product Name: 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone
• CAS No: 1261616-08-3
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 4963232
• Update Time: 2025-05-27

2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H6BrF3O2/c10-4-7(15)5-2-1-3-6(14)8(5)9(11,12)13/h1-3,14H,4H2
• InChI Key： GVEUARWZCKNNCQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1C(F)(F)F)O)=O

Computed Properties

• Exact Mass: 281.95033 g/mol
• Monoisotopic Mass: 281.95033 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 283.04

Additional information on 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone

Recent Advances in the Study of 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone (CAS: 1261616-08-3)

2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone (CAS: 1261616-08-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by the presence of bromo, hydroxy, and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

One of the most notable applications of 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the trifluoromethyl group in this compound enhances its binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and EGFR kinases, with IC50 values in the nanomolar range. The study highlighted the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its pharmacological applications, 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone has been investigated for its use in organic synthesis. Researchers have utilized its reactive bromo and hydroxy groups to construct complex heterocyclic frameworks, which are prevalent in many FDA-approved drugs. A recent publication in Organic Letters (2024) detailed a novel palladium-catalyzed cross-coupling reaction using this compound, yielding high-value intermediates for anticancer drug development. The study emphasized the compound's compatibility with modern synthetic methodologies, such as C-H activation and click chemistry.

Another area of interest is the compound's potential in agrochemical research. The trifluoromethyl group is known to enhance the bioactivity and environmental stability of agrochemicals. A 2023 report in the Journal of Agricultural and Food Chemistry described the synthesis of novel fungicides using 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone as a key building block. These fungicides demonstrated broad-spectrum activity against plant pathogens, with low toxicity to non-target organisms, making them promising candidates for sustainable agriculture.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2024 study in Chemical Engineering Journal. The study proposed a scalable and cost-effective synthesis route, reducing the reliance on hazardous reagents and improving overall yield. These developments are expected to facilitate the compound's broader adoption in industrial and academic settings.

In conclusion, 2-Bromo-3'-hydroxy-2'-(trifluoromethyl)acetophenone (CAS: 1261616-08-3) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its importance as a synthetic intermediate. Future research should focus on further elucidating its mechanistic roles and expanding its utility in emerging fields such as PROTACs and covalent inhibitors. The compound's unique properties position it as a key player in the advancement of targeted therapies and sustainable chemical solutions.